Cas no 642487-31-8 (Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-)
642487-31-8 structure
Product Name:Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-
CAS No:642487-31-8
MF:C17H19BrO3
MW:351.234964609146
CID:1674963
PubChem ID:23148522
Update Time:2025-04-21
Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-
- 1-bromo-4-(3-(2-methoxybenzyloxy)-propyloxy)benzene
- 1-bromo-4-[3-[(2-methoxyphenyl)methoxy]propoxy]benzene
- DB-337148
- SCHEMBL5710347
- 1-Bromo-4-[3-(2-methoxybenzyloxy)prop-1-yloxy]benzene
- 4-bromo-1-[3-(2-methoxybenzyloxy)propoxy]benzene
- 642487-31-8
- 1-{[3-(4-Bromophenoxy)propoxy]methyl}-2-methoxybenzene
- DTXSID70630994
- BTHQFDICYSHLNB-UHFFFAOYSA-N
-
- Inchi: 1S/C17H19BrO3/c1-19-17-6-3-2-5-14(17)13-20-11-4-12-21-16-9-7-15(18)8-10-16/h2-3,5-10H,4,11-13H2,1H3
- InChI Key: BTHQFDICYSHLNB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OCCCOCC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 350.05177
- Monoisotopic Mass: 350.05176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy- Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
642487-31-8 (Benzene, 1-[[3-(4-bromophenoxy)propoxy]methyl]-2-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk